![molecular formula C17H25N3O3 B4446121 N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]-3-methoxybenzamide](/img/structure/B4446121.png)
N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]-3-methoxybenzamide
Overview
Description
N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]-3-methoxybenzamide, also known as EPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. EPPB is a small molecule inhibitor that has been shown to target a specific protein, which is involved in various cellular processes.
Mechanism of Action
N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]-3-methoxybenzamide inhibits the activity of STAT3 by binding to a specific site on the protein. STAT3 is a transcription factor that regulates the expression of genes involved in cell growth, survival, and differentiation. In cancer cells, STAT3 is often overactivated, leading to uncontrolled cell growth and survival. By inhibiting the activity of STAT3, this compound can block the growth and survival of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells. In addition to inhibiting the activity of STAT3, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the expression of genes involved in inflammation. This compound has also been shown to inhibit the replication of certain viruses, such as hepatitis C virus.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]-3-methoxybenzamide in lab experiments is its specificity for STAT3. This compound has been shown to selectively inhibit the activity of STAT3, without affecting other signaling pathways in cells. This specificity makes this compound a valuable tool for studying the role of STAT3 in various cellular processes. However, one limitation of using this compound in lab experiments is its solubility. This compound is not very soluble in water, which can make it difficult to use in certain assays.
Future Directions
There are several future directions for the use of N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]-3-methoxybenzamide in scientific research. One potential direction is the development of more potent and selective inhibitors of STAT3. Another direction is the investigation of this compound's potential use in combination with other cancer therapies, such as chemotherapy or immunotherapy. This compound could also be investigated for its potential use in the treatment of other diseases, such as autoimmune disorders or viral infections. Overall, this compound has shown promise as a valuable tool for studying the role of STAT3 in various cellular processes, and for the development of novel cancer therapies.
Scientific Research Applications
N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]-3-methoxybenzamide has been used in various scientific research applications, particularly in the field of cancer research. The compound has been shown to inhibit the activity of a protein called STAT3, which is involved in the development and progression of various types of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has also been shown to sensitize cancer cells to chemotherapy. This compound has also been investigated for its potential use in the treatment of other diseases, such as inflammatory disorders and viral infections.
Properties
IUPAC Name |
N-[3-(4-ethylpiperazin-1-yl)-3-oxopropyl]-3-methoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O3/c1-3-19-9-11-20(12-10-19)16(21)7-8-18-17(22)14-5-4-6-15(13-14)23-2/h4-6,13H,3,7-12H2,1-2H3,(H,18,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXMVEQHRMSWEEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)CCNC(=O)C2=CC(=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.